4-Cyclopropoxy-2-methylbenzonitrile

• IUPAC Name: 4-cyclopropyloxy-2-methylbenzonitrile
• InChI: InChI=1S/C11H11NO/c1-8-6-11(13-10-4-5-10)3-2-9(8)7-12/h2-3,6,10H,4-5H2,1H3
• InChI Key: CDQPXMMUVYHFHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC2CC2)C#N
• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol

Description

4-Cyclopropoxy-2-methylbenzonitrile is a benzonitrile derivative characterized by a cyclopropoxy group at the 4-position and a methyl group at the 2-position of the benzene ring. This compound belongs to a class of aromatic ethers with nitrile functionalities, which are of significant interest in organic synthesis and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-2-methylbenzonitrile typically involves the reaction of 4-hydroxy-2-methylbenzonitrile with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the substitution reaction .

Industrial Production Methods: Industrial production of 4-Cyclopropoxy-2-methylbenzonitrile follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the cyclopropylation reaction.

Types of Reactions:

Oxidation: 4-Cyclopropoxy-2-methylbenzonitrile can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: The nitrile group in 4-Cyclopropoxy-2-methylbenzonitrile can be reduced to an amine using reducing agents such as lithium aluminum hydride or catalytic hydrogenation.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Lithium aluminum hydride in anhydrous ether or catalytic hydrogenation using palladium on carbon.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed:

Oxidation: 4-Cyclopropoxy-2-methylbenzoic acid.

Reduction: 4-Cyclopropoxy-2-methylbenzylamine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-2-methylbenzonitrile is utilized in several scientific research fields:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and is used in the study of reaction mechanisms and kinetics.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of drugs.

Industry: It is used in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-methylbenzonitrile is primarily related to its ability to interact with specific molecular targets. The nitrile group can form interactions with enzymes or receptors, potentially inhibiting their activity. The cyclopropoxy group may enhance the compound’s binding affinity and specificity towards its targets. Detailed studies on its molecular pathways are still under investigation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following comparison focuses on structurally related benzonitrile derivatives, emphasizing substituent effects, physicochemical properties, and applications.

Structural and Functional Group Analysis

Compound Name	Substituents	Key Functional Groups	Molecular Weight (g/mol)*
4-Cyclopropoxy-2-methylbenzonitrile	4-Cyclopropoxy, 2-Methyl	Nitrile, Ether	~173.21
2-((4-Ethylphenoxy)methyl)benzonitrile	4-Ethylphenoxy, Methyl	Nitrile, Ether	~253.31
N-(2-(4-Ethylphenoxy)ethyl)acetamide	4-Ethylphenoxy, Acetamide	Amide, Ether	~235.30
2-Methyl-2-(4-methylphenoxy)propanoic acid	4-Methylphenoxy, Methyl	Carboxylic Acid, Ether	~208.25

*Molecular weights are calculated based on chemical formulas or inferred from analogs.

• Cyclopropoxy vs. Ethylphenoxy/Methylphenoxy: The cyclopropoxy group introduces significant ring strain, enhancing reactivity in nucleophilic substitutions or ring-opening reactions compared to bulkier ethyl/methylphenoxy groups. This strain may also improve metabolic stability in drug candidates by resisting enzymatic degradation .
• Nitrile vs. Amides and carboxylic acids provide additional hydrogen-bonding sites but may reduce membrane permeability.

Physicochemical Properties

• Solubility: 4-Cyclopropoxy-2-methylbenzonitrile: Moderate solubility in polar aprotic solvents (e.g., DMSO, acetone) due to the nitrile and ether groups. Ethylphenoxy analogs (e.g., 2-((4-Ethylphenoxy)methyl)benzonitrile): Lower solubility in water but better lipid solubility, favoring blood-brain barrier penetration .
• Stability: Cyclopropoxy derivatives are prone to ring-opening under strong acidic/basic conditions, whereas ethylphenoxy analogs exhibit greater thermal stability .

Research Findings and Trends

• Pharmacokinetics: Cyclopropoxy groups in benzonitrile derivatives demonstrate prolonged half-lives in preclinical studies compared to ethyl/methylphenoxy analogs, likely due to reduced CYP450-mediated metabolism.
• Synthetic Accessibility: Ethylphenoxy derivatives are more straightforward to synthesize via Williamson ether synthesis, whereas cyclopropoxy groups require specialized reagents (e.g., cyclopropanol under Mitsunobu conditions).